Cas no 1236263-38-9 (2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride)

• Product Name: 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride
• CAS No: 1236263-38-9
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 1074062
• PubChem ID: 53409099
• Update Time: 2025-06-15

2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride
• 2-amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide;hydrochloride
• AKOS015848247
• 1236263-38-9
• 2-AMINO-N-ETHYL-N-(2-HYDROXYETHYL)-3-PHENYLPROPANAMIDEHYDROCHLORIDE

• MDL： MFCD13562127
• Inchi： 1S/C13H20N2O2.ClH/c1-2-15(8-9-16)13(17)12(14)10-11-6-4-3-5-7-11;/h3-7,12,16H,2,8-10,14H2,1H3;1H
• InChI Key： JLDVYYONCBVZGQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)N(CC)CCO

Computed Properties

• Exact Mass: 272.1291556g/mol
• Monoisotopic Mass: 272.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride

Comprehensive Overview of 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride (CAS No. 1236263-38-9)

2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride (CAS No. 1236263-38-9) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an amino group, ethyl and hydroxyethyl substituents, and a phenylpropanamide backbone. Its hydrochloride salt form enhances solubility, making it particularly useful in aqueous-based formulations.

The growing interest in 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride is driven by its potential role in drug discovery, particularly in modulating neurotransmitter systems. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and pharmacology. With the rise of AI-driven drug design and computational chemistry, this compound has garnered attention for its structural versatility, which aligns with current trends in precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 1236263-38-9 exemplifies the importance of amide bond formation and hydrophilic-lipophilic balance (HLB) in drug development. Its hydroxyethyl moiety contributes to improved bioavailability, a critical factor in modern pharmacokinetic optimization. These attributes make it a valuable reference compound for studies on blood-brain barrier penetration and metabolic stability, two frequently searched topics in medicinal chemistry forums.

In the context of green chemistry, the synthesis of 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride has been optimized to reduce waste and energy consumption. This aligns with the increasing demand for sustainable synthetic routes, a major focus in the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications.

The compound’s phenylpropanamide core is structurally analogous to several bioactive molecules, sparking interest in its potential as a scaffold for library synthesis. This has led to collaborations between academia and biotech firms, particularly in the field of fragment-based drug discovery (FBDD). Such applications are frequently discussed in scientific webinars and patent literature, reflecting its relevance in cutting-edge research.

For researchers seeking CAS No. 1236263-38-9, it is essential to source the compound from reputable suppliers to ensure consistency in experimental results. Quality control measures, including residual solvent analysis and chiral purity testing, are critical given its potential use in in vitro and in vivo studies. These considerations are often highlighted in peer-reviewed journals and technical datasheets.

In summary, 2-Amino-N-ethyl-N-(2-hydroxyethyl)-3-phenylpropanamide hydrochloride represents a versatile tool for advancing drug development and molecular biology research. Its combination of structural features and physicochemical properties makes it a subject of ongoing investigation, particularly in the context of neuropharmacology and personalized therapeutics. As the scientific community continues to explore its applications, this compound is poised to remain a key player in innovative research initiatives.